2-methyl-N-{[5-(methylsulfonyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]methyl}tetrahydrofuran-2-carboxamide

• IUPAC Name: 2-methyl-N-[(5-methylsulfonyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]oxolane-2-carboxamide
• InChI: InChI=1S/C15H24N4O4S/c1-15(5-3-8-23-15)14(20)16-10-12-9-13-11-18(24(2,21)22)6-4-7-19(13)17-12/h9H,3-8,10-11H2,1-2H3,(H,16,20)
• InChI Key: IALMCKZHWBPCDD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCO1)C(=O)NCC2=NN3CCCN(CC3=C2)S(=O)(=O)C
• Molecular Formula: C15H24N4O4S
• Molecular Weight: 356.4 g/mol

Description

Introduction :The compound "2-methyl-N-{[5-(methylsulfonyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]methyl}tetrahydrofuran-2-carboxamide" belongs to a class of organic compounds known for their complex structure and potential biological activities. The interest in this molecule stems from its unique chemical structure that incorporates features of both pyrazolo[1,5-a][1,4]diazepine and tetrahydrofuran moieties.

Synthesis Analysis :The synthesis of this compound and related structures typically involves multi-step chemical reactions. For instance, 5-Amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides, related to the core structure, can be synthesized through hydrolytic cleavage or by condensation reactions followed by reactions with benzylthiol or thiophenols to afford tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones (Bol’but, Kemskii, & Vovk, 2014).

Molecular Structure Analysis :The molecular structure of these compounds is characterized by the presence of the pyrazolo[1,5-a][1,4]diazepine core, a bicyclic system that is fused with a tetrahydrofuran ring. This intricate structure contributes to the compound's chemical properties and reactivity. The structure-activity relationship (SAR) studies of similar compounds, such as serotonin receptor antagonists, provide insights into how different substitutions on the core structure affect biological activity and molecular properties (Ivachtchenko, Golovina, Kadieva, Kysil, Mitkin, Tkachenko, & Okun, 2011).